N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide

• Molecular Formula: C17H18ClNO4
• Molecular Weight: 335.8 g/mol
• IUPAC Name: N-[(2-chlorophenyl)methyl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C17H18ClNO4/c1-21-14-8-12(9-15(22-2)16(14)23-3)17(20)19-10-11-6-4-5-7-13(11)18/h4-9H,10H2,1-3H3,(H,19,20)
• InChI Key: YTDOVJYLFYXNAW-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NCC2=CC=CC=C2Cl

Description

N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide (CBTM) is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CBTM is a member of the benzamide class of compounds, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and antibacterial properties. In

Scientific Research Applications

N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide has been studied for its potential therapeutic applications in a variety of fields, including cancer research, neuroprotection, and pain management. In cancer research, N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide has been studied for its neuroprotective effects, as it has been shown to protect neurons from oxidative stress and inflammation. In pain management, N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide has been shown to have analgesic properties, making it a potential alternative to traditional pain medications.

Mechanism of Action

The mechanism of action of N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression and cell proliferation. Additionally, N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide has been shown to inhibit the activity of the protein kinase C (PKC) signaling pathway, which is involved in various cellular processes, including cell growth and differentiation.
Biochemical and Physiological Effects:
N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide has been shown to have various biochemical and physiological effects. In cancer cells, N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of cell growth and proliferation. Additionally, N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide has been shown to decrease the production of reactive oxygen species (ROS) in neurons, leading to neuroprotection. In pain management, N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide has been shown to reduce pain sensitivity by inhibiting the release of neurotransmitters involved in pain signaling.

Advantages and Limitations for Lab Experiments

N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide has several advantages for lab experiments, including its high purity and stability. Additionally, N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide is a relatively inexpensive compound, making it accessible for researchers with limited budgets. However, one limitation of N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide. One area of interest is the development of N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide derivatives with improved solubility and bioavailability. Additionally, further research is needed to fully understand the mechanism of action of N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide and its potential therapeutic applications in various fields, including cancer research, neuroprotection, and pain management. Finally, more studies are needed to evaluate the safety and toxicity of N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide in animal models and humans.

Synthesis Methods

The synthesis of N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide involves the reaction of 3,4,5-trimethoxybenzoic acid with thionyl chloride, followed by the addition of 2-chlorobenzylamine. The resulting product is then treated with hydrochloric acid to yield N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide. The synthesis of N-(2-chlorobenzyl)-3,4,5-trimethoxybenzamide has been optimized to produce high yields and purity, making it a valuable compound for scientific research.